Cas no 9025-71-2 (Tannase)

• Product Name: Tannase
• CAS No: 9025-71-2
• MF: C₅₂H₅₂F₁₂N₂O₅
• MW: 1012.96053695679
• CID: 804205
• PubChem ID: 168010072
• Update Time: 2024-10-26

Tannase Chemical and Physical Properties

Names and Identifiers

• Tannase
• EC 3.1.1.20
• TANNASE APPROX. 20,000 UNITS G
• tannase from aspergillus ficuum
• TANNASE 500 UNITS
• TANNASE, >250 U
• Tannin acyl Hydrolase
• TVHUJHPQINEZAF-UHFFFAOYSA-N
• (E)-4-[1-[2-[3,5-bis(trifluoromethyl)phenyl]ethylamino]-2,3-dihydro-1H-inden-5-yl]-1-hydroxybut-3-en-2-one;tert-butyl N-[2-[3,5-bis(trifluoromethyl)phenyl]ethyl]-N-[5-[(E)-3-oxopent-1-enyl]-2,3-dihydro-1H-inden-1-yl]carbamate
• 9025-71-2

• MDL： MFCD00212735
• Inchi： 1S/C29H31F6NO3.C23H21F6NO2/c1-5-23(37)9-6-18-7-10-24-20(14-18)8-11-25(24)36(26(38)39-27(2,3)4)13-12-19-15-21(28(30,31)32)17-22(16-19)29(33,34)35;24-22(25,26)17-10-15(11-18(12-17)23(27,28)29)7-8-30-21-6-3-16-9-14(2-5-20(16)21)1-4-19(32)13-31/h6-7,9-10,14-17,25H,5,8,11-13H2,1-4H3;1-2,4-5,9-12,21,30-31H,3,6-8,13H2
• InChI Key： TVHUJHPQINEZAF-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C(F)(F)F)C=C(C=1)CCN(C(=O)OC(C)(C)C)C1C2C=CC(C=CC(CC)=O)=CC=2CC1)(F)F.FC(C1C=C(C(F)(F)F)C=C(C=1)CCNC1C2C=CC(C=CC(CO)=O)=CC=2CC1)(F)F

Computed Properties

• Exact Mass: 1012.3684607g/mol
• Monoisotopic Mass: 1012.3684607g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 378
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 70.5
• XLogP3: 1.4
• Surface Charge: 0
• Topological Polar Surface Area: 95.9Ų

Experimental Properties

• Color/Form: Light black powder
• Density: No data available
• Melting Point: No data available
• Boiling Point: No data available
• Flash Point: No data available
• Solubility: dissolve in water
• Vapor Pressure: No data available

Tannase Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H334
• Warning Statement： P261-P342+P311
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：1
• Hazard Category Code： 42
• Safety Instruction： 22-45
• Hazardous Material Identification：
• Storage Condition：2-8°C